![molecular formula CH3BrMg B1630828 Methylmagnesium bromide CAS No. 75-16-1](/img/structure/B1630828.png)
Methylmagnesium bromide
Overview
Description
Methylmagnesium bromide, also known as bromomethylmagnesium, is both a Lewis acid and a nucleophile . It is commonly used as a Grignard reagent in organic synthesis reactions . It is a strong nucleophile that can form new carbon-carbon bonds .
Synthesis Analysis
This compound can be prepared by reacting methyl bromide (CH3Br) with magnesium metal in the presence of dry ether . The reaction is as follows: CH3Br (in dry ether) + Mg → CH3MgBr . Dry ether is essential because Grignard reagents are highly unstable in water and hydrolyze easily .Molecular Structure Analysis
The linear formula of this compound is CH3MgBr . It has a molecular weight of 119.24 .Chemical Reactions Analysis
This compound is used to extend carbon chains . As products, ethane, ethanol, ethanoic acid, and many chemicals can be produced from CH3MgBr . For example, when CH3MgBr reacts with formaldehyde (HCHO), ethanol is produced .Physical And Chemical Properties Analysis
This compound exists as a solution when in dry ether . It has a density of 1.035 g/mL at 25 °C .Scientific Research Applications
Asymmetric Synthesis
- Asymmetric allylic alkylation combined with ring-closing metathesis uses methylmagnesium bromide to synthesize chiral, unsaturated nitrogen heterocycles with high yields and excellent enantioselectivities (Teichert et al., 2010).
Synthesis of Chiral Methyl Carbinol Units
- Catalytic enantioselective addition of alkyl Grignard reagents to aliphatic aldehydes is efficient using this compound, producing chiral methyl carbinol units with high yields and enantioselectivities (Fernandez‐Mateos et al., 2013).
Indazole Synthesis
- Diazo(trimethylsilyl)this compound, reacting with various ketones and aldehydes, efficiently synthesizes indazoles with hydroxymethyl units (Hari et al., 2009).
Synthesis of Arylpropiolates
- Diazo(trimethylsilyl)this compound smoothly reacts with t-butyl aryl(oxo)acetates, providing a pathway to synthesize arylpropiolates (Hari et al., 2008).
Steroidal Chemistry
- The stereochemistry of the Grignard reaction of steroidal 4,5-epoxy-3-ketones with this compound is determined by the epoxide's stereochemistry (Uyanik et al., 2005).
Surface Modification
- This compound effectively attaches methyl groups to silicon atoms on the surface of silica gel (Ting Tao and Maciel, 2000).
Quantum-Chemical Calculations
- MNDO quantum-chemical method simulations of reactions of this compound with haloalkynes show initial coordination of magnesium to the Cβ atom of the triple bond (Ivanova et al., 2001).
Mechanistic Insights
- DFT(B3LYP) computations provide insights into the stereoselectivity of nucleophilic 1,2-addition of sulfinyl imines with this compound (Hennum et al., 2014).
Mechanism of Action
Target of Action
Methylmagnesium bromide (CH3MgBr) is a Grignard reagent . Its primary targets are organic compounds with electrophilic sites, such as carbonyl groups in aldehydes and ketones .
Mode of Action
This compound acts as a nucleophile, meaning it donates an electron pair to an electrophile to form a chemical bond . This nucleophilic character allows it to attack the electrophilic carbon in the carbonyl group of aldehydes and ketones .
Biochemical Pathways
The interaction of this compound with carbonyl compounds leads to the formation of tertiary alcohols . This process is part of the broader Grignard reaction pathway, which is fundamental in organic chemistry for forming carbon-carbon bonds and expanding carbon chains .
Pharmacokinetics
It’s important to note that it is highly reactive and sensitive to moisture . It reacts violently with water, producing methane .
Result of Action
The reaction of this compound with a carbonyl compound results in the formation of a new carbon-carbon bond. This reaction is used to synthesize a wide range of organic compounds, including tertiary alcohols .
Action Environment
This compound is highly sensitive to its environment. It must be handled under anhydrous (water-free) conditions due to its violent reaction with water . It is typically stored and used in a solution with anhydrous diethyl ether . The presence of moisture or air can lead to the formation of unstable peroxides .
Safety and Hazards
Methylmagnesium bromide is highly flammable and reacts violently with water . Contact with water liberates extremely flammable gases . It may cause respiratory irritation, drowsiness, or dizziness . It is harmful if swallowed and causes severe skin burns and eye damage . It is also suspected of causing cancer .
Future Directions
Biochemical Analysis
Biochemical Properties
Methylmagnesium bromide, as a Grignard reagent, plays a significant role in biochemical reactions. It interacts with carbonyl compounds to yield alcohols . This reaction involves the addition of a carbanion nucleophile (CH3: −+ MgBr) to the carbonyl compound .
Molecular Mechanism
The molecular mechanism of this compound involves its reaction with carbonyl compounds to form alcohols . This reaction is facilitated by the addition of a carbanion nucleophile to the carbonyl compound .
Temporal Effects in Laboratory Settings
This compound is known to react with water or moisture in the air to form flammable methane gas . The heat from this reaction may be sufficient to ignite the produced methane . Therefore, it’s crucial to handle and store this compound under inert gas and protect it from moisture .
Metabolic Pathways
This compound is involved in the synthesis of alcohols from carbonyl compounds . This process is a key part of many metabolic pathways, particularly those involving the synthesis of complex organic molecules .
Transport and Distribution
Due to its reactivity, this compound is typically stored and transported under inert gas to prevent reactions with moisture
properties
IUPAC Name |
magnesium;carbanide;bromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH3.BrH.Mg/h1H3;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXPHGHWWQRMDIA-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH3-].[Mg+2].[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3BrMg | |
Record name | METHYL MAGNESIUM BROMIDE IN ETHYL ETHER | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID7052496 | |
Record name | Methylmagnesium bromide | |
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Molecular Weight |
119.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Methyl magnesium bromide in ethyl ether appears as a colorless cloudy solution in diethyl ether. Vapors heavier than air., Diethyl ether solution: Cloudy colorless liquid; [CAMEO] In 1.4m toluene/tetrahydrofuran solution: Orange liquid; [MSDSonline] | |
Record name | METHYL MAGNESIUM BROMIDE IN ETHYL ETHER | |
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URL | https://cameochemicals.noaa.gov/chemical/3949 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Methyl magnesium bromide | |
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Solubility |
Soluble in ether and tetrahydrofuran; insoluble in hydrocarbons | |
Record name | METHYL MAGNESIUM BROMIDE | |
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CAS RN |
75-16-1 | |
Record name | METHYL MAGNESIUM BROMIDE IN ETHYL ETHER | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3949 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Methyl magnesium bromide | |
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Record name | Magnesium, bromomethyl- | |
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Record name | Methylmagnesium bromide | |
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Record name | Methylmagnesium bromide | |
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Record name | METHYL MAGNESIUM BROMIDE | |
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